Cas no 2414516-14-4 ((2S)-2-(4-aminopyrazol-1-yl)propanenitrile)

• Product Name: (2S)-2-(4-aminopyrazol-1-yl)propanenitrile
• CAS No: 2414516-14-4
• MF: C₆H₈N₄
• MW: 136.15452003479
• CID: 5306277
• Update Time: 2026-03-10

(2S)-2-(4-aminopyrazol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetonitrile, 4-amino-α-methyl-, (αS)-
• (S)-2-(4-Amino-1H-pyrazol-1-yl)propanenitrile
• starbld0040821
• (2S)-2-(4-aminopyrazol-1-yl)propanenitrile

• Inchi： 1S/C6H8N4/c1-5(2-7)10-4-6(8)3-9-10/h3-5H,8H2,1H3/t5-/m0/s1
• InChI Key： BNTSULKRZJYHHR-YFKPBYRVSA-N
• SMILES： N1(C=C(C=N1)N)[C@H](C#N)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: -0.2
• Topological Polar Surface Area: 67.6

Additional information on (2S)-2-(4-aminopyrazol-1-yl)propanenitrile

Introduction to (2S)-2-(4-aminopyrazol-1-yl)propanenitrile (CAS No. 2414516-14-4)

Compound (2S)-2-(4-aminopyrazol-1-yl)propanenitrile, identified by its CAS number 2414516-14-4, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of pyrazole, characterized by a five-membered heterocyclic ring containing two nitrogen atoms, makes it a versatile scaffold for drug discovery and development.

The stereochemistry of the compound, specifically the (2S) configuration at the chiral center, plays a crucial role in determining its pharmacological properties. The presence of an amine group at the 4-position of the pyrazole ring and a nitrile group at the 2-position of the propyl chain introduces unique reactivity and binding capabilities. These functional groups are pivotal in modulating interactions with biological targets, making this compound a valuable intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Pyrazole derivatives have been extensively explored for their potential in inhibiting enzymes and receptors involved in inflammatory responses, metabolic disorders, and cancer. The compound (2S)-2-(4-aminopyrazol-1-yl)propanenitrile has shown promise in preclinical studies as a lead compound for further optimization.

One of the most compelling aspects of this molecule is its ability to engage with multiple biological targets. The amine group can participate in hydrogen bonding interactions, while the nitrile group can act as a hydrogen bond acceptor or engage in hydrophobic interactions. This dual functionality allows the compound to interact with proteins in a highly specific manner, which is essential for achieving high affinity and selectivity in drug design.

The synthesis of (2S)-2-(4-aminopyrazol-1-yl)propanenitrile involves several key steps that highlight the importance of stereocontrol and functional group transformations. The introduction of the (2S) configuration requires careful selection of chiral auxiliaries or catalysts to ensure high enantioselectivity. Additionally, the incorporation of the pyrazole ring and subsequent functionalization at the propyl chain necessitate well-designed synthetic strategies to achieve optimal yields and purity.

Recent advances in computational chemistry have enabled researchers to predict and analyze the binding modes of this compound with biological targets. Molecular docking studies have revealed that (2S)-2-(4-aminopyrazol-1-yl)propanenitrile can effectively bind to enzymes such as kinases and phosphodiesterases, which are implicated in various pathological conditions. These studies provide valuable insights into how structural modifications can enhance binding affinity and selectivity.

The pharmacokinetic properties of this compound are also under investigation. Understanding how (2S)-2-(4-aminopyrazol-1-yl)propanenitrile is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary studies suggest that this compound exhibits favorable solubility and stability characteristics, which are essential for formulation development.

In conclusion, (2S)-2-(4-aminopyrazol-1-yl)propanenitrile (CAS No. 2414516-14-4) represents a promising lead compound in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive candidate for further development. Continued investigation into its synthetic pathways, pharmacological effects, and ADME properties will be instrumental in determining its future role in drug discovery and development.